Cas no 13171-25-0 (Trimetazidine dihydrochloride)

• Product Name: Trimetazidine dihydrochloride
• CAS No: 13171-25-0
• MF: C₁₄H₂₄Cl₂N₂O₃
• MW: 339.257962226868
• MDL: MFCD00243086
• CID: 49078
• PubChem ID: 83201
• Update Time: 2025-04-18

Trimetazidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-Trimethoxybenzyl)piperazine dihydrochloride
• TRIMETAZIDINE DI HCL
• TRIMETAZIDINE HYDROCHLORIDE
• TRIMETAZIDINE 2HCL
• 1-((2,3,4-trimethoxyphenyl)methyl)-piperazindihydrochloride
• 1-(2,3,4-trimethoxybenzyl)-piperazindihydrochloride
• kyurinett
• Trimetazidine dihydrochloride
• Trimetazidine (dihydrochloride)
• Trimetazidine Dihydr
• TRIMETAZIDINE HCL
• 1-(2,3,4-TRIMETHOXYBENZYL)PIPERAZINE DI&
• 1-[(2,3,4-trimethoxyphenyl)methyl]piperazine,dihydrochloride
• s4004
• vastarel
• Takkmint
• Vastarel F
• Yoshimilon
• Youmetazine
• Trimetazidine 3HCl
• Trimetajust
• Lubomail
• Yosimilon
• 1-[(2,3,4-trimethoxyphenyl)methyl]piperazine dihydrochloride
• Trimetazidine DiHCl
• S 4004
• 48V6723Z1P
• Piperazine, 1-[(2,3,4-trimethoxyphenyl)methyl]-, dihydrochloride
• DSSTox_RID_80858
• DSSTox_CID_25407
• DSSTox_GSID_45407
• Adexor
• 1-(2,3,4-Trimethoxybenzyl)piperazine dihydrochloride, 97%
• Tox21_110568_1
• CS-4453
• MFCD00243086
• EINECS 236-117-0
• NCGC00016697-04
• Piperazine, 1-((2,3,4-trimethoxyphenyl)methyl)-, dihydrochloride (9CI)
• 13171-25-0
• AKOS015895369
• Piperazine, 1-(2,3,4-trimethoxybenzyl)-, dihydrochloride
• NS00084947
• NCGC00016697-01
• KS-1125
• 1-[(2,3,4-trimethoxyphenyl)methyl]piperazine;dihydrochloride
• HY-B0968
• CHEMBL3561076
• CAS-13171-25-0
• Trimetazidine for system suitability
• 1-[(2,3,4-Trimethoxyphenyl)methyl]piperazine diHCl
• FT-0630397
• NSC-759317
• CCG-213960
• Kyurinett (TN)
• AB05480
• Trimetazidine for system suitability, European Pharmacopoeia (EP) Reference Standard
• F2173-1142
• Trimetazidine hydrochloride [JAN]
• AC-5896
• 2,3,4-trimethoxybenzylpiperazine dihydrochloride
• W-108326
• Trimetazidine di-hcl
• Piperazine, 1-((2,3,4-trimethoxyphenyl)methyl)-, dihydrochloride
• P10117
• TRIMETAZIDINE DIHYDROCHLORIDE [EP MONOGRAPH]
• TRIMETAZIDINE HYDROCHLORIDE [MART.]
• SR-01000781912-4
• Trimethazidine dihydrochloride
• Prestwick_871
• DTXCID9025407
• EN300-18478224
• SCHEMBL580378
• T2726
• A25088
• Q27259190
• UNII-48V6723Z1P
• s4543
• HMS1569N19
• Trimetazidine Dihydrochloride 1.0 mg/ml in Methanol (as free base)
• BCP21402
• D01606
• CHEBI:32262
• DTXSID1045407
• Tox21_110568
• TRIMETAZIDINE DIHYDROCHLORIDE [MI]
• VYFLPFGUVGMBEP-UHFFFAOYSA-N
• SR-01000781912
• NSC 759317
• SR-01000781912-3
• Trimetazidine hydrochloride (JP17)
• TRIMETAZIDINE HYDROCHLORIDE [WHO-DD]
• Trimetazidine hydrochloride (JP18)
• TRIMETAZIDINE HYDROCHLORIDE (MART.)
• TRIMETAZIDINE DIHYDROCHLORIDE (EP MONOGRAPH)
• Dihydrochloride, Trimetazidine
• Trimetazidine N-oxide 2HCl
• ARD10052A

• MDL： MFCD00243086
• Inchi： 1S/C14H22N2O3.2ClH/c1-17-12-5-4-11(13(18-2)14(12)19-3)10-16-8-6-15-7-9-16;;/h4-5,15H,6-10H2,1-3H3;2*1H
• InChI Key： VYFLPFGUVGMBEP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=C(C=CC=1CN1CCNCC1)OC)OC

Computed Properties

• Exact Mass: 338.11600
• Monoisotopic Mass: 338.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 231-235 ºC
• Boiling Point: 364°C at 760 mmHg
• Flash Point: 174°C
• PSA: 42.96000
• LogP: 2.98830
• Solubility: Not determined
• Merck: 14,9705

Trimetazidine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36
• RTECS：TM2976100
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in male, female mice, rats (mg/kg): 91, 107, 124, 124 i.v.; 264, 245, 327, 288 i.p.; 528, 608, 1147, 987 orally (Harpey)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines